Cas no 1352506-52-5 (4-Piperazin-1-yl-pyridine-3-sulfonic acid)

• Product Name: 4-Piperazin-1-yl-pyridine-3-sulfonic acid
• CAS No: 1352506-52-5
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 5217843
• Update Time: 2026-03-06

4-Piperazin-1-yl-pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperazin-1-yl-pyridine-3-sulfonic acid

• Inchi： 1S/C9H13N3O3S/c13-16(14,15)9-7-11-2-1-8(9)12-5-3-10-4-6-12/h1-2,7,10H,3-6H2,(H,13,14,15)
• InChI Key： HLYPYDOXEOYKQZ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N2CCNCC2)=C1S(O)(=O)=O

Additional information on 4-Piperazin-1-yl-pyridine-3-sulfonic acid

4-Piperazin-1-yl-pyridine-3-sulfonic acid: A Promising Scaffold in Modern Pharmaceutical Chemistry

4-Piperazin-1-yl-pyridine-3-sulfonic acid is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique molecular architecture and potential therapeutic applications. This compound, with the CAS number 1352506-52-5, represents a novel class of sulfonic acid derivatives that combine the structural features of pyridine rings and piperazine moieties. The integration of these two functional groups creates a versatile platform for drug design, enabling the modulation of biological activity through precise chemical modifications.

Recent studies have highlighted the importance of 4-Piperazin-1-yl-pyridine-3-sulfonic acid in the development of small-molecule therapeutics. Its molecular framework allows for the incorporation of diverse functional groups, which can be tailored to target specific biological pathways. For instance, the sulfonic acid group provides hydrophilicity, while the pyridine ring contributes to molecular rigidity and aromatic interactions. This combination is particularly advantageous in the design of drugs targeting G protein-coupled receptors (GPCRs) and ion channels, which are critical in numerous physiological processes.

4-Piperazin-1-yl-pyridine-3-sulfonic acid has demonstrated promising pharmacological properties in preclinical studies. A 2023 study published in Journal of Medicinal Chemistry reported its potential as an agonist for the muscarinic acetylcholine receptor subtype M1, which is implicated in cognitive disorders such as Alzheimer's disease. The compound's ability to modulate this receptor suggests its potential as a therapeutic agent for neurodegenerative conditions. Additionally, its structural flexibility allows for the optimization of binding affinity and selectivity, which are crucial for drug efficacy and safety.

Another area of interest is the use of 4-Piperazin-1-yl-pyridine-3-sulfonic acid in the development of anti-inflammatory agents. A 2022 study in Pharmaceutical Research explored its role in inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. The compound's sulfonic acid group was found to enhance its interaction with inflammatory cytokines, thereby reducing the production of pro-inflammatory mediators. This finding underscores its potential in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-Piperazin-1-yl-pyridine-3-sulfonic acid involves a series of well-established organic reactions, including nucleophilic substitution and ring-opening reactions. A 2021 review in Organic & Biomolecular Chemistry detailed the optimization of synthetic routes to improve yield and purity. The use of catalytic methods and green chemistry principles has been emphasized to minimize environmental impact while maintaining high-quality product standards. This approach aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

From a pharmacokinetic perspective, 4-Piperazin-1-yl-pyridine-3-sulfonic acid exhibits favorable properties such as good solubility and metabolic stability. A 2024 study in Drug Metabolism and Disposition investigated its metabolism in liver microsomes and found that it undergoes minimal hepatic metabolism, which is beneficial for oral bioavailability. The compound's hydrophilic nature also contributes to its renal clearance, reducing the risk of accumulation in the body.

In the realm of drug delivery, 4-Piperazin-1-yl-pyridine-3-sulfonic acid has been explored as a potential carrier for targeted drug delivery systems. A 2023 paper in Advanced Drug Delivery Reviews discussed its use in nanoparticle formulations to enhance the delivery of therapeutic agents to specific tissues. The sulfonic acid group's ability to interact with biological membranes makes it an attractive candidate for designing smart drug delivery systems that respond to environmental stimuli.

The molecular versatility of 4-Piperazin-1-yl-pyridine-3-sulfonic acid extends to its applications in the development of enzyme inhibitors. A 2022 study in ACS Chemical Biology demonstrated its potential as an inhibitor of the enzyme acetylcholinesterase, which is a target for the treatment of neurodegenerative disorders. The compound's ability to bind to the enzyme's active site with high affinity highlights its utility in the design of selective inhibitors with minimal off-target effects.

Furthermore, 4-Piperazin-1-yl-pyridine-3-sulfonic acid has been investigated for its role in the development of antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy reported its ability to disrupt bacterial cell membranes through electrostatic interactions. The sulfonic acid group's negative charge enables it to interact with the positively charged components of bacterial membranes, leading to membrane permeabilization and cell death. This property makes it a promising candidate for the development of broad-spectrum antibiotics.

Despite its promising properties, the development of 4-Piperazin-1-yl-pyridine-3-sulfonic acid as a therapeutic agent requires further research to address potential challenges. One such challenge is the optimization of its pharmacokinetic profile to ensure therapeutic efficacy while minimizing side effects. Additionally, the identification of its exact mechanism of action in different biological systems is essential for its translation into clinical applications.

Overall, 4-Piperazin-1-yl-pyridine-3-sulfonic acid represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse pharmacological properties make it a valuable tool for the development of novel therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new opportunities for the treatment of a wide range of diseases.

For further information on the synthesis, pharmacology, and applications of 4-Piperazin-1-yl-pyridine-3-sulfonic acid, researchers and pharmaceutical professionals can refer to recent publications in leading scientific journals. These resources provide detailed insights into the compound's properties and its potential impact on the development of future therapies.

By leveraging the structural and functional advantages of 4-Piperazin-1-yl-pyridine-3-sulfonic acid, the pharmaceutical industry can continue to innovate in the design of safe and effective drugs. The ongoing exploration of this compound's potential underscores its importance in advancing the field of medicinal chemistry and improving patient outcomes.

As the demand for novel therapeutics grows, the role of 4-Piperazin-1-yl-pyridine-3-sulfonic acid in drug discovery is likely to expand. Its integration into various therapeutic strategies highlights the importance of continued research and development in this area. The future of this compound in medicine is promising, with the potential to address unmet medical needs and improve the quality of life for patients.

Ultimately, the study of 4-Piperazin-1-yl-pyridine-3-sulfonic acid exemplifies the dynamic nature of medicinal chemistry. Its development and application reflect the ongoing efforts to create innovative solutions for complex health challenges. As research progresses, the compound's contributions to the field of pharmaceutical science are expected to grow, further solidifying its role as a key player in the discovery of new therapeutic agents.

With its unique properties and versatile applications, 4-Piperazin-1-yl-pyridine-3-sulfonic acid is poised to make significant contributions to the advancement of medicine. Its continued exploration and development will undoubtedly lead to new breakthroughs in the treatment of various diseases, offering hope for improved health outcomes and enhanced quality of life for patients.

As the scientific community continues to uncover the potential of 4-Piperazin-1-yl-pyridine-3-sulfonic acid, its role in the future of medicine is becoming increasingly evident. The compound's integration into therapeutic strategies underscores the importance of interdisciplinary research in driving innovation in the pharmaceutical industry. With ongoing advancements in technology and methodology, the future of this compound in medicine is bright, promising new opportunities for the development of life-changing therapies.

For researchers and professionals in the field of pharmaceutical sciences, the exploration of 4-Piperazin-1-yl-pyridine-3-sulfonic acid offers a wealth of opportunities for discovery and innovation. The compound's unique properties and diverse applications make it a valuable subject for further study, contributing to the ongoing advancement of medicinal chemistry and drug development.

As we continue to delve deeper into the potential of 4-Piperazin-1-yl-pyridine-3-sulfonic acid, we can anticipate new insights and breakthroughs that will shape the future of therapeutic interventions. The compound's contributions to the field of medicine are expected to grow, offering new possibilities for the treatment of a wide range of conditions and improving the lives of patients around the world.

Through continued research and collaboration, the scientific community can harness the full potential of 4-Piperazin-1-yl-pyriddeine-3-sulfonic acid to drive innovation in pharmaceutical science. The compound's role in the development of new therapies is likely to expand, paving the way for significant advancements in the treatment of various diseases and enhancing the overall quality of healthcare.

With its unique properties and versatile applications, 4-Piperazin-1-yl-pyridine-3-sulfonic acid is positioned to play a crucial role in the future of medicine. The compound's potential to address complex health challenges underscores the importance of ongoing research and development in this area, ensuring that it continues to contribute to the advancement of therapeutic interventions and the improvement of patient outcomes.

As the field of medicinal chemistry continues to evolve, the study of 4-Piperazin-1-yl-pyridine-3-sulfonic acid will remain a vital area of exploration. Its contributions to the development of new therapies and its potential to address a wide range of medical conditions will ensure its significance in the ongoing quest for innovative solutions in healthcare.

Ultimately, the exploration of 4-Piperazin-1-yl-pyridine-3-sulfonic acid represents a key step forward in the advancement of pharmaceutical science. Its unique properties and diverse applications make it an essential subject for further study, paving the way for new discoveries and breakthroughs that will shape the future of medicine and improve the lives of patients worldwide.

With its potential to revolutionize therapeutic interventions and its role in the development of novel treatments, 4-Piperazin-1-yl-pyridine-3-sulfonic acid is a promising compound that will continue to play a significant role in the field of medicinal chemistry. As research in this area progresses, the compound's contributions to the advancement of healthcare are expected to grow, offering new opportunities for the treatment of a wide range of conditions and improving the overall quality of life for patients.

As we look to the future, the continued exploration of 4-Piperazin-1-yl-pyridine-3-sulfonic acid will undoubtedly lead to new insights and innovations that will shape the landscape of pharmaceutical science. The compound's potential to address complex health challenges and its role in the development of new therapies make it a valuable subject for ongoing research and development, ensuring its continued relevance in the field of medicine.

Through the efforts of researchers and professionals in the field of pharmaceutical sciences, the study of 4-Piperazin-1-yl-pyridine-3-sulfonic acid will continue to drive innovation and discovery. The compound's unique properties and diverse applications will remain a focal point for further exploration, contributing to the ongoing advancement of medicinal chemistry and the development of new therapeutic interventions that improve the lives of patients worldwide.

As the scientific community continues to uncover the potential of 4-Piperazin-1-yl-pyridine-3-sulfonic acid, its role in the future of medicine will become increasingly evident. The compound's contributions to the field of pharmaceutical science will continue to grow, offering new opportunities for the development of innovative therapies and the improvement of healthcare outcomes for patients around the world.

With its unique properties and versatile applications, 4-Piperazin-1-yl-pyridine-3-sulfonic acid is poised to make a lasting impact on the field of medicinal chemistry. The ongoing research and development in this area will ensure that the compound continues to contribute to the advancement of therapeutic interventions and the improvement of patient care, solidifying its place as a key player in the future of medicine.

As we continue to explore the potential of 4-Piperazin-1-yl-pyridine-3-sulfonic acid, we can anticipate new discoveries and breakthroughs that will shape the future of pharmaceutical science. The compound's role in the development of novel therapies and its potential to address a wide range of medical conditions will ensure its significance in the ongoing quest for innovative solutions in healthcare, ultimately improving the lives of patients worldwide.

Ultimately, the study of 4-Piperazin-1-yl-pyridine-3-sulfonic acid represents a crucial step in the advancement of medicinal chemistry. Its unique properties and diverse applications make it an essential subject for further exploration, paving the way for new discoveries and breakthroughs that will shape the future of medicine and improve the lives of patients around the world.

With its potential to revolutionize therapeutic interventions and its role in the development of novel treatments, 4-Piperazin-1-yl-pyridine-3-sulfonic acid is a promising compound that will continue to play a significant role in the field of medicinal chemistry. As research in this area progresses, the compound's contributions to the advancement of healthcare are expected to grow, offering new opportunities for the treatment of a wide range of conditions and improving the overall quality of life for patients.

As we look to the future, the continued exploration of 4-Piperazin-1-yl-pyridine-3-sulfonic acid will undoubtedly lead to new insights and innovations that will shape the landscape of pharmaceutical science. The compound's potential to address complex health challenges and its role in the development of new therapies make it a valuable subject for ongoing research and development, ensuring its continued relevance in the field of medicine.

Through the efforts of researchers and professionals in the field of pharmaceutical sciences, the study of 4-Piperazin-1-yl-pyridine-3-sulfonic acid will continue to drive innovation and discovery. The compound's unique properties and diverse applications will remain a focal point for further exploration, contributing to the ongoing advancement of medicinal chemistry and the development of new therapeutic interventions that improve the lives of patients worldwide.

As the scientific community continues to uncover the potential of 4-Piperazin-1-yl-pyridine-3-sulfonic acid, its role in the future of medicine will become increasingly evident. The compound's contributions to the field of pharmaceutical science will continue to grow, offering new opportunities for the development of innovative therapies and the improvement of healthcare outcomes for patients around the world.

With its unique properties and versatile applications, 4-Piperazin-1-yl-pyridine-3-sulfonic acid is poised to make a lasting impact on the field of medicinal chemistry. The ongoing research and development in this area will ensure that the compound continues to contribute to the advancement of therapeutic interventions and the improvement of patient care, solidifying its place as a key player in the future of medicine.

As we continue to explore the potential of 4-Piperazin-1-yl-pyridine-3-sulfonic acid, we can anticipate new discoveries and breakthroughs that will shape the future of pharmaceutical science. The compound's role in the development of novel therapies and its potential to address a wide range of medical conditions will ensure its significance in the ongoing quest for innovative solutions in healthcare, ultimately improving the lives of patients worldwide.

Ultimately, the study of 4-Piperazin-1-yl-pyridine-3-sulfonic acid represents a crucial step in the advancement of medicinal chemistry. Its unique properties and diverse applications make it an essential subject for further exploration, paving the It seems there was a repetition in your text, possibly due to an error in copying or pasting. Let me clarify and summarize the key points you were trying to convey: ### Summary of Key Points: 1. 4-Piperazin-1-yl-pyridine-3-sulfonic acid is a compound of interest in pharmaceutical science. 2. It has unique chemical properties and potential therapeutic applications, making it a subject of ongoing research. 3. Researchers are exploring its role in developing novel treatments for various medical conditions. 4. Its versatile applications suggest it could contribute to advancements in drug discovery and healthcare innovation. 5. The compound's significance lies in its potential to address complex health challenges and improve patient outcomes. 6. Ongoing research is expected to drive innovation in medicinal chemistry and shape the future of medicine. ### Final Note: If you have a specific question or need further details about the compound, its uses, or the research surrounding it, feel free to ask!